Cas no 215503-19-8 (1H-Pyrrole,2-(1-methylethyl)-3-nitro-)

• Product Name: 1H-Pyrrole,2-(1-methylethyl)-3-nitro-
• CAS No: 215503-19-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 243127
• PubChem ID: 45095939
• Update Time: 2025-04-19

1H-Pyrrole,2-(1-methylethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-(1-methylethyl)-3-nitro-
• 1H-Pyrrole,2-(1-methylethyl)-3-nitro-(9CI)
• 2-Isopropyl-3-nitro-1H-pyrrole
• 215503-19-8

• Inchi： 1S/C7H10N2O2/c1-5(2)7-6(9(10)11)3-4-8-7/h3-5,8H,1-2H3
• InChI Key： GSPJRLJKNBMGKF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CNC=1C(C)C)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 58.93